Cas no 1270491-42-3 (1-(2,4-DIFLUOROPHENYL)PROP-2-EN-1-AMINE)

• Product Name: 1-(2,4-DIFLUOROPHENYL)PROP-2-EN-1-AMINE
• CAS No: 1270491-42-3
• MF: C₉H₉F₂N
• MW: 169.171269178391
• CID: 5582836
• PubChem ID: 55283550
• Update Time: 2023-08-11

1-(2,4-DIFLUOROPHENYL)PROP-2-EN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-DIFLUOROPHENYL)PROP-2-EN-1-AMINE
• Benzenemethanamine, α-ethenyl-2,4-difluoro-
• AKOS006346369
• 1270491-42-3
• N15330

• Inchi： 1S/C9H9F2N/c1-2-9(12)7-4-3-6(10)5-8(7)11/h2-5,9H,1,12H2
• InChI Key： GANXWGFGHJXBHO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C=C)N)F

Computed Properties

• Exact Mass: 169.07030562g/mol
• Monoisotopic Mass: 169.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.153±0.06 g/cm3(Predicted)
• Boiling Point: 212.9±35.0 °C(Predicted)
• pka: 8.07±0.10(Predicted)